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Compound of Interest

Compound Name: Diethylvinylchlorosilane
Cat. No.: B13842395
Get Quote

Executive Summary

Diethylvinylchlorosilane (Et

ViSICl) represents a critical class of organosilicon intermediates used primarily as a capping
agent and cross-linking precursor in the synthesis of vinyl-functionalized polysiloxanes. Unlike
its dimethyl analogue, the diethyl substitution provides increased steric bulk, influencing the
kinetics of nucleophilic substitution at the silicon center.

This guide provides a definitive reference for the spectroscopic identification of Et

VIiSICI. It synthesizes nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and
mass spectrometry (MS) data, grounded in the fundamental physics of organosilicon chemistry.
The protocols detailed herein prioritize the maintenance of anhydrous conditions, as the Si-Cl
bond is highly susceptible to rapid hydrolysis.

Physical & Chemical Properties

Before spectroscopic analysis, verification of bulk physical properties is essential for initial
purity assessment.
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Property Value Notes
C
Molecular Formula H
CISi
Molecular Weight 148.71 g/mol Isotopic average

Predicted based on

homologous series (Et

Boiling Point ~135-140 °C
SiCl is 144°C)
Density ~0.9-1.0 g/mL Typical for alkylchlorosilanes
S Reacts with moisture to
Appearance Colorless, fuming liquid
release HCI
B ) ] Hexane, Toluene, DCM, THF
Solubility Soluble in aprotic solvents

(anhydrous)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural validation. The silicon center, bonded to an
electronegative chlorine, induces specific deshielding effects on the adjacent ethyl and vinyl
protons.

Sample Preparation Protocol

Critical: The Si-Cl bond hydrolyzes immediately upon contact with moisture, producing silanols
and HCI, which will distort chemical shifts and broaden peaks.

e Solvent: Use Benzene-d

(C
D

) or Chloroform-d (CDCI
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) dried over molecular sieves (4A). Benzene-d

is preferred to avoid acid-catalyzed exchange typical in "wet" CDCI

e Tube Prep: Oven-dry NMR tubes at 120°C for >2 hours.

o Atmosphere: Prepare samples in a nitrogen-filled glovebox or use a Schlenk line.

H NMR Data (400 MHz, C D)

The spectrum is characterized by the vinyl group's ABC spin system and the ethyl group's

multiplet patterns.

_ Shift ( o _ Assignment
Moiety Multiplicity Integration Lodi
ogic
» PpM) J
Si-CH i
Triplet ( Methyl protons of
0.95-1.05 6H
-CH H2) the ethyl group.
. Methylene
Si-CH
Quartet ( protons directly
0.70-0.85 4H ,
-CH Hz) attached to Si.
Shielded by Si.
Characteristic
vinyl pattern. The
Multiplet (ABC S-Clgroup
P ultiple
Si-CH=CH 5.70 — 6.20 P 3H deshields these
System)

slightly
compared to

vinylsilanes.

C NMR Data (100 MHz, C D)
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Shift (
Carbon Environment Notes
» PpmM)
; Directly bonded to Si;
Si-CH 6.0 9.0 recty _
significantly shielded.
Si-CH
Methyl carbon of the ethyl
7.0-8.5
-CH chain.
Si-CH=CH 132.0-135.0 Vinyl CH (alpha to Si).
o Vinyl CH
Si-CH=CH 136.0 — 139.0
(beta to Si).
Si NMR Data
o Shift:

+30 to +35 ppm (relative to TMS).

» Diagnostic Value: The positive shift is diagnostic of a monochlorosilane (R

SICl). Alkylsilanes (R

Si) typically appear near O ppm or negative values. The electronegative Cl atom deshields
the silicon nucleus.

Infrared (IR) Spectroscopy

IR analysis is particularly useful for rapid quality control to detect hydrolysis (broad -OH bands).

Key Diagnostic Bands
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Wavenumber (cm

Vibration Mode Intensity Interpretation
)
3050, 3010 =C-H Stretch Weak Vinyl C-H stretching.
Ethyl C-H stretching
2960, 2880 C-H Stretch Strong (asymmetric/symmetri
c).
) Diagnostic vinyl group
1590 - 1600 C=C Stretch Medium _
stretch attached to Si.
=CH ) Vinyl in-plane
1405 Medium )
Scissoring deformation.
) ) Characteristic "Si-
1250 Si-C Deformation Strong
Methyl/Ethyl" band.
960 — 1010 =CH Out-of-plane Strong Vinyl wagging modes.
Primary confirmation
470 - 550 Si-Cl Stretch Very Strong of the chlorosilane

functionality.

Contamination Alert: The appearance of a broad band at 3400 cm

(Si-OH) or a sharp doublet at 1050-1100 cm

(Si-O-Si) indicates hydrolysis and siloxane condensation.

Mass Spectrometry (MS)

Electron Impact (EI) ionization (70 eV) provides a distinct fragmentation pattern driven by the
stability of the silyl cation.

Fragmentation Logic[4]

e Molecular lon (M

): Visible at m/z 148 and 150 (due to
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Cl/
Cl isotopes in a 3:1 ratio).

o Base Peak: Often results from the loss of the largest alkyl group or the formation of a
stabilized silyl cation.

¢ Isotopic Clusters: The presence of Cl and Si creates distinct isotopic envelopes (Si has
Si,
Si,
Si; Cl has
Cl,

cl).

Visualization: Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathways for
Diethylvinylchlorosilane under EI conditions.

Loss of Ethyl
[Et(Vi)Si-Cl]+
m/z 119/121

Molecular lon (M+) Loss of Chlorine
[Et2(Vi)Si-Cl] - [Et2(Vi)Si]+

m/z 148/150 m/z 113
- C2H3 (27)

Loss of Vinyl
[Et2Si-Cl]+
m/z 121/123

Click to download full resolution via product page

Figure 1: Predicted EI-MS fragmentation pathways showing the loss of ethyl, vinyl, and chlorine
radicals.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13842395/docs?utm_src=pdf-body#technical-monograph-spectroscopic-characterization-of-diethylvinylchlorosilane
https://www.benchchem.com/product/b13842395/docs?utm_src=pdf-body-img#technical-monograph-spectroscopic-characterization-of-diethylvinylchlorosilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13842395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Hydrolysis & Stability

Understanding the reactivity of the Si-Cl bond is crucial for safe handling and accurate
analysis. The following workflow outlines the degradation pathway if the sample is mishandled.

Diethylvinylchlorosilane

(Anhydrous)

Exposure to Atmospheric Moisture
(H20)

Silanol Intermediate
[Et2(Vi)Si-OH] + HCI

Condensation Reaction
(- H20)

ormation of Siloxane

Disiloxane Dimer

[Et2(Vi)Si-O-Si(Vi)Et2]

Click to download full resolution via product page

Figure 2: Hydrolysis pathway. Note that the release of HCI can damage analytical equipment
(e.g., MS detectors, NMR probes).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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